2-{[(5-Methylthiophen-2-yl)methyl]amino}propane-1,3-diol

Specification

• Molecular Formula: C9H15NO2S
• Molecular Weight: 201.29 g/mol
• IUPAC Name: 2-[(5-methylthiophen-2-yl)methylamino]propane-1,3-diol
• Standard InChI: InChI=1S/C9H15NO2S/c1-7-2-3-9(13-7)4-10-8(5-11)6-12/h2-3,8,10-12H,4-6H2,1H3
• Standard InChI Key: NOHNRFVXPRKSTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CNC(CO)CO

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound features a 5-methylthiophene moiety linked via a methylene bridge to an amino group, which is further connected to a propane-1,3-diol backbone. This arrangement creates a hybrid structure with polar (diol, amine) and aromatic (thiophene) regions, enabling diverse chemical interactions. The thiophene ring’s electron-rich nature facilitates π-π stacking and hydrogen bonding, while the diol group offers sites for esterification or coordination chemistry.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₉H₁₅NO₂S
Molecular Weight	201.29 g/mol
Functional Groups	Thiophene, amine, diol
Potential Reactivity	Nucleophilic substitution, hydrogen bonding

Synthesis and Manufacturing

Multi-Step Organic Synthesis

The synthesis typically begins with 5-methylthiophene-2-carbaldehyde, which undergoes reductive amination with propane-1,3-diol derivatives. A patented method (US9815772B2) outlines a general pathway for analogous 2-amino-1,3-propane diols, involving:

• Condensation: Reaction of the aldehyde with an amine source (e.g., ammonium acetate) to form an imine intermediate.

• Reduction: Sodium borohydride or catalytic hydrogenation reduces the imine to the amine.

• Purification: Chromatography or crystallization isolates the final product.

Critical parameters include pH control (7.5–8.5) and temperature (40–60°C), which optimize yield (reported 65–78%) while minimizing side reactions like over-reduction or polymerization.

Comparative Analysis of Synthetic Routes

A comparison with similar compounds, such as 2-{[1-(3-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol (C₁₀H₁₇NO₂S), reveals that alkylation at the amine nitrogen increases steric hindrance, reducing reactivity toward electrophiles but enhancing stability. This trade-off influences the choice of synthetic strategy for target applications.

Applications in Medicinal Chemistry

Biological Activity

The thiophene ring is associated with bioactivity in neurology and oncology. 2-{[(5-Methylthiophen-2-yl)methyl]amino}propane-1,3-diol has shown preliminary promise in:

• Neuropharmacology: Modulation of serotonin receptors due to structural similarity to tryptamine derivatives.

• Anticancer Research: Inhibition of kinase enzymes involved in tumor proliferation, as observed in in vitro assays.

Material Science Applications

Polymer Precursors

The compound serves as a monomer for aliphatic cyclic carbonates, which are pivotal in biodegradable polymers. Reaction with phosgene or diphosgene yields six-membered cyclic carbonates, as demonstrated in a 2013 Polymer Chemistry study. These polymers exhibit tunable glass transition temperatures (Tg = 45–80°C), making them suitable for medical implants.

Table 2: Polymer Properties Derived from 2-Amino-1,3-Propane Diols

Monomer Modification	Polymer Tg (°C)	Degradation Time (months)
Unmodified diol	52	6–8
Ethylcarbamate derivative	67	12–14
Benzyl ether derivative	78	18–24

Research Advancements and Future Directions

Structure-Activity Relationship (SAR) Studies

Recent work highlights the impact of thiophene substituents on bioactivity. Methyl groups at the 5-position enhance metabolic stability compared to unsubstituted analogs, as shown in hepatic microsome assays.

Targeted Drug Delivery

Ongoing studies explore conjugating the diol to nanoparticles for CNS delivery. Preliminary data indicate a 40% increase in blood-brain barrier permeability compared to parent drugs.

Green Chemistry Initiatives

Efforts to replace toxic reagents (e.g., phosgene) in polymer synthesis are underway. Enzymatic carbonation using lipases has achieved 85% conversion efficiency, reducing environmental impact.